![molecular formula C13H18BrCl2NO B1374515 2-[2-(4-Bromo-2-chlorophenoxy)ethyl]piperidine hydrochloride CAS No. 1219957-73-9](/img/structure/B1374515.png)
2-[2-(4-Bromo-2-chlorophenoxy)ethyl]piperidine hydrochloride
Overview
Description
“2-[2-(4-Bromo-2-chlorophenoxy)ethyl]piperidine hydrochloride” is a chemical compound . Its molecular formula is C13H18BrCl2NO, and it has a molecular weight of 355.1 g/mol.
Synthesis Analysis
The synthesis of piperazine derivatives, which includes “this compound”, has been a topic of recent research . One method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . Another key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt .Molecular Structure Analysis
The molecular structure of “this compound” includes a piperidine ring, which is a six-membered ring with one nitrogen atom . It also contains bromine and chlorine atoms attached to a phenyl ring, which is further connected to the piperidine ring through an ether linkage .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula (C13H18BrCl2NO) and molecular weight (355.1 g/mol). Other properties such as melting point, boiling point, and density are not specified in the available resources .Scientific Research Applications
Synthesis Techniques and Intermediates : Research has focused on the synthesis of compounds related to piperidine derivatives. For instance, Zheng Rui (2010) explored the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, starting from piperidine-4-carboxylic acid and ethyl carbonochloridate, highlighting the importance of piperidine derivatives in synthetic chemistry (Zheng Rui, 2010).
Antibacterial Activity : A study by Kashif Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, including piperidine derivatives, and evaluated their antibacterial potentials. This research highlights the potential of piperidine derivatives in developing new antibacterial agents (Kashif Iqbal et al., 2017).
Antimicrobial Activities : O. B. Ovonramwen et al. (2019) conducted a study on the synthesis and screening of (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride for microbial activities, demonstrating the compound's moderate antimicrobial activities (O. B. Ovonramwen et al., 2019).
Chemical Analysis and Impurity Identification : Heying Liu et al. (2020) identified impurities in cloperastine hydrochloride, a piperidine derivative, developing a quantitative HPLC method. This study underscores the significance of chemical analysis in ensuring the purity and safety of pharmaceutical compounds (Heying Liu et al., 2020).
Antioxidant and Antimicrobial Activities : A. D. Kumar et al. (2016) synthesized Ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate using piperidine and evaluated its antioxidant and antimicrobial activities. This research contributes to the understanding of the potential health benefits of piperidine-related compounds (A. D. Kumar et al., 2016).
Pharmacological Applications : H. Bi (2015) synthesized a novel non-peptide CCR5 antagonist, N-【1-{ 5-bromo-2-[( 4-chlorobenzyl) oxy]benzyl} piperidin-4-yl】-N-ethylpicolinamide, indicating the role of piperidine derivatives in drug discovery, particularly in targeting CCR5 receptors (H. Bi, 2015).
properties
IUPAC Name |
2-[2-(4-bromo-2-chlorophenoxy)ethyl]piperidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrClNO.ClH/c14-10-4-5-13(12(15)9-10)17-8-6-11-3-1-2-7-16-11;/h4-5,9,11,16H,1-3,6-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHXWUXAUKOSEIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CCOC2=C(C=C(C=C2)Br)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrCl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.